![molecular formula C12H17Cl2NO2 B261405 2-[(3,5-Dichloro-2-methoxybenzyl)amino]-2-methylpropan-1-ol](/img/structure/B261405.png)
2-[(3,5-Dichloro-2-methoxybenzyl)amino]-2-methylpropan-1-ol
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Overview
Description
2-[(3,5-Dichloro-2-methoxybenzyl)amino]-2-methylpropan-1-ol, also known as DMBA, is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound belongs to the class of beta-adrenergic receptor agonists and has been shown to have a variety of effects on the human body.
Mechanism of Action
2-[(3,5-Dichloro-2-methoxybenzyl)amino]-2-methylpropan-1-ol works by binding to beta-adrenergic receptors and stimulating the production of cyclic AMP (cAMP) within cells. This, in turn, activates a variety of downstream signaling pathways that can have a range of effects on the body.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects on the body, including:
- Increased heart rate and blood pressure
- Increased metabolism and energy expenditure
- Increased lipolysis (breakdown of fat)
- Increased glucose uptake in muscle cells
- Increased muscle protein synthesis
Advantages and Limitations for Lab Experiments
One advantage of using 2-[(3,5-Dichloro-2-methoxybenzyl)amino]-2-methylpropan-1-ol in lab experiments is that it can selectively activate beta-adrenergic receptors without affecting other receptor types. This allows researchers to study the specific effects of beta-adrenergic activation on various physiological processes.
However, one limitation of using this compound is that it can be difficult to control the dose and duration of exposure. This can make it challenging to accurately replicate the conditions of in vivo experiments.
Future Directions
There are several potential future directions for research on 2-[(3,5-Dichloro-2-methoxybenzyl)amino]-2-methylpropan-1-ol, including:
- Investigating its potential as a treatment for obesity and metabolic disorders
- Studying its effects on muscle growth and athletic performance
- Exploring its potential as a treatment for cardiovascular disease and hypertension
- Investigating its effects on the immune system and inflammation
In conclusion, this compound is a synthetic compound that has been extensively studied for its potential use in scientific research. It has a variety of effects on the body, including activation of beta-adrenergic receptors and stimulation of downstream signaling pathways. While there are some limitations to its use in lab experiments, there are several potential future directions for research on this compound.
Synthesis Methods
2-[(3,5-Dichloro-2-methoxybenzyl)amino]-2-methylpropan-1-ol can be synthesized using a variety of methods, including the reaction of 3,5-dichloro-2-methoxybenzyl chloride with 2-amino-2-methylpropan-1-ol in the presence of a base. The resulting compound can then be purified using standard techniques such as recrystallization or chromatography.
Scientific Research Applications
2-[(3,5-Dichloro-2-methoxybenzyl)amino]-2-methylpropan-1-ol has been widely used in scientific research due to its ability to activate beta-adrenergic receptors. These receptors are found throughout the body and play a key role in regulating a variety of physiological processes, including metabolism, heart rate, and blood pressure.
properties
Molecular Formula |
C12H17Cl2NO2 |
---|---|
Molecular Weight |
278.17 g/mol |
IUPAC Name |
2-[(3,5-dichloro-2-methoxyphenyl)methylamino]-2-methylpropan-1-ol |
InChI |
InChI=1S/C12H17Cl2NO2/c1-12(2,7-16)15-6-8-4-9(13)5-10(14)11(8)17-3/h4-5,15-16H,6-7H2,1-3H3 |
InChI Key |
BWPNNIDBMYBDTM-UHFFFAOYSA-N |
SMILES |
CC(C)(CO)NCC1=CC(=CC(=C1OC)Cl)Cl |
Canonical SMILES |
CC(C)(CO)NCC1=C(C(=CC(=C1)Cl)Cl)OC |
Origin of Product |
United States |
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